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Compound of Interest

Compound Name: o-Nitrocinnamide

CAS No.: 2001-33-4

Cat. No.: B355638

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
This guide provides a comprehensive overview of the physicochemical properties of o-
nitrocinnamide, a compound of interest in organic synthesis and medicinal chemistry. While

experimental data for this specific molecule is not extensively available in peer-reviewed

literature, this document synthesizes information from established chemical principles, data on

analogous compounds, and computational predictions to offer a robust technical profile.

Introduction to o-Nitrocinnamide
o-Nitrocinnamide, systematically named (2E)-3-(2-nitrophenyl)prop-2-enamide, is an organic

compound featuring a nitro group in the ortho position of the phenyl ring of the cinnamamide

backbone.[1] This substitution pattern imparts distinct electronic and steric properties that can

influence its reactivity, solid-state characteristics, and biological activity. The presence of the

electron-withdrawing nitro group, the amide functionality, and the conjugated π-system make it
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a versatile scaffold for further chemical modifications and a subject of interest for screening in

drug discovery programs.

The molecular structure of o-nitrocinnamide is presented below:

Figure 1: Chemical Structure of o-Nitrocinnamide

Caption: Molecular structure of o-nitrocinnamide.

Physicochemical Characteristics
A summary of the key physicochemical properties of o-nitrocinnamide is provided in the table

below. It is important to note that while the molecular formula and weight are definitive, other

parameters are computationally predicted due to the absence of comprehensive experimental

data in public databases.
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Property Value Source

IUPAC Name
(2E)-3-(2-nitrophenyl)prop-2-

enamide
PubChem[1]

Molecular Formula C₉H₈N₂O₃ PubChem[1]

Molecular Weight 192.17 g/mol PubChem[1]

Appearance

Expected to be a crystalline

solid, likely pale yellow to

yellow, similar to related

nitroaromatic compounds.

Inferred from related

compounds

Melting Point

Not experimentally determined.

Predicted to be in the range of

180-200 °C.

Prediction based on analogous

compounds

Solubility

Expected to have low solubility

in water and higher solubility in

polar organic solvents such as

ethanol, methanol, acetone,

and dimethyl sulfoxide

(DMSO).

General principle of "like

dissolves like"

CAS Number 2001-33-4 PubChem[1]

The predicted melting point is based on the analysis of structurally similar compounds. For

instance, the melting point of the corresponding o-nitrocinnamic acid is reported to be in the

range of 240-245 °C. The conversion of the carboxylic acid to an amide can influence the

crystal lattice energy and, consequently, the melting point.

Experimental Protocols for Synthesis and
Characterization
Synthesis of o-Nitrocinnamide
A plausible and established method for the synthesis of o-nitrocinnamide involves a two-step

process starting from o-nitrocinnamic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/o-Nitrocinnamide
https://pubchem.ncbi.nlm.nih.gov/compound/o-Nitrocinnamide
https://pubchem.ncbi.nlm.nih.gov/compound/o-Nitrocinnamide
https://pubchem.ncbi.nlm.nih.gov/compound/o-Nitrocinnamide
https://www.benchchem.com/product/b355638/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-o-nitrocinnamide-physicochemical-properties-and-characterization
https://www.benchchem.com/product/b355638/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-o-nitrocinnamide-physicochemical-properties-and-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b355638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Synthesis of o-Nitrocinnamoyl Chloride

o-Nitrocinnamic acid is reacted with a chlorinating agent, such as thionyl chloride (SOCl₂) or

oxalyl chloride ((COCl)₂), to form the corresponding acid chloride. This reaction is typically

carried out in an inert solvent like dichloromethane (DCM) or under neat conditions.

Step 2: Amidation of o-Nitrocinnamoyl Chloride

The freshly prepared o-nitrocinnamoyl chloride is then reacted with aqueous ammonia or a

solution of ammonia in an organic solvent to yield o-nitrocinnamide.

Detailed Protocol:

Acid Chloride Formation: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, suspend o-nitrocinnamic acid (1 equivalent) in an excess of thionyl chloride

(SOCl₂).

Gently reflux the mixture for 2-3 hours. The progress of the reaction can be monitored by the

cessation of gas evolution (HCl and SO₂).

After the reaction is complete, remove the excess thionyl chloride under reduced pressure.

The resulting crude o-nitrocinnamoyl chloride can be used directly in the next step.

Amidation: Dissolve the crude o-nitrocinnamoyl chloride in a suitable anhydrous solvent such

as dichloromethane (DCM) or tetrahydrofuran (THF).

Cool the solution in an ice bath and slowly add an excess of concentrated aqueous ammonia

with vigorous stirring.

Allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

The precipitated solid, o-nitrocinnamide, is collected by vacuum filtration, washed with cold

water, and then a small amount of cold ethanol to remove impurities.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol or an ethanol/water mixture.

Causality Behind Experimental Choices:
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Use of Thionyl Chloride: Thionyl chloride is a common and effective reagent for converting

carboxylic acids to acid chlorides. The byproducts (HCl and SO₂) are gaseous, which

simplifies the workup.

Anhydrous Conditions for Acid Chloride: Acid chlorides are highly reactive towards water.

Therefore, anhydrous conditions are crucial during their preparation and handling to prevent

hydrolysis back to the carboxylic acid.

Excess Ammonia: Using an excess of ammonia ensures the complete conversion of the acid

chloride to the amide and also neutralizes the HCl generated during the reaction.

Recrystallization: This is a standard technique for purifying solid organic compounds. The

choice of solvent is critical and should be one in which the compound is sparingly soluble at

room temperature but highly soluble at elevated temperatures.

Characterization Workflow
The following workflow outlines the key analytical techniques for the comprehensive

characterization of the synthesized o-nitrocinnamide.

Synthesis Purification

Characterization

Synthesis of
o-Nitrocinnamide Recrystallization

Melting Point
Determination

FT-IR Spectroscopy

NMR Spectroscopy
(¹H and ¹³C)

Mass Spectrometry
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Caption: Experimental workflow for the synthesis and characterization of o-nitrocinnamide.

Melting Point Determination
The melting point of the purified o-nitrocinnamide should be determined using a calibrated

melting point apparatus. A sharp melting range (typically within 1-2 °C) is indicative of a pure

compound.

Spectroscopic Analysis
Fourier-Transform Infrared (FT-IR) Spectroscopy:

FT-IR spectroscopy is a powerful tool for identifying the functional groups present in a

molecule. The expected characteristic absorption bands for o-nitrocinnamide are:

N-H stretch (amide): Two bands in the region of 3400-3200 cm⁻¹ (asymmetric and symmetric

stretching).

C=O stretch (amide I): A strong absorption band around 1680-1640 cm⁻¹.

N-O stretch (nitro group): Two strong bands, one asymmetric stretch around 1550-1500 cm⁻¹

and a symmetric stretch around 1360-1300 cm⁻¹.

C=C stretch (alkene): A medium intensity band around 1640-1600 cm⁻¹.

C-H stretch (aromatic and vinylic): Bands above 3000 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen

framework of the molecule.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the vinylic protons, and the amide protons. The ortho-substitution pattern of the nitro

group will lead to a complex splitting pattern for the aromatic protons. The vinylic protons will

likely appear as doublets with a large coupling constant (J > 12 Hz), characteristic of a trans-

alkene. The amide protons may appear as a broad singlet.
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¹³C NMR: The carbon NMR spectrum will show nine distinct signals corresponding to the

nine carbon atoms in the molecule. The chemical shifts of these carbons will be influenced

by the neighboring functional groups. The carbonyl carbon of the amide will appear downfield

(around 165-170 ppm), and the aromatic carbons will resonate in the 120-150 ppm region.

Mass Spectrometry (MS):

Mass spectrometry is used to determine the molecular weight of the compound and can

provide information about its fragmentation pattern. The molecular ion peak (M⁺) for o-
nitrocinnamide would be expected at an m/z value corresponding to its molecular weight

(192.17).

Conclusion
o-Nitrocinnamide is a valuable compound with potential applications in various fields of

chemical research. This guide provides a comprehensive overview of its expected

physicochemical properties and outlines a robust experimental framework for its synthesis and

characterization. While a definitive experimental melting point is not currently documented in

readily accessible literature, the information presented here, based on established chemical

principles and data from analogous structures, serves as a valuable resource for researchers

working with this and related molecules. The provided protocols are designed to be self-

validating, ensuring the reliable synthesis and characterization of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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